Cas no 73661-06-0 (1-NAPHTHALENOL, 4-(PHENYLMETHOXY)-)

• Product name: 1-NAPHTHALENOL, 4-(PHENYLMETHOXY)-
• CAS No: 73661-06-0
• MF: C₁₇H₁₄O₂
• MW: 250.291864871979
• CID: 3203719
• PubChem ID: 562937

1-NAPHTHALENOL, 4-(PHENYLMETHOXY)- Chemical and Physical Properties

Names and Identifiers

• 1-NAPHTHALENOL, 4-(PHENYLMETHOXY)-
• 1-Benzyloxy-4-hydroxynaphthalene
• SCHEMBL2024384
• 4-benzyloxy-naphthalen-1-ol
• 1-hydroxy-4-benzyloxynaphthalene
• 4-(Benzyloxy)-1-naphthol #
• 73661-06-0
• Naphthalene-1,4-diol, 4-O-benzoyl(ether)
• 4-(Benzyloxy)naphthalen-1-ol

• Inchi： InChI=1S/C17H14O2/c18-16-10-11-17(15-9-5-4-8-14(15)16)19-12-13-6-2-1-3-7-13/h1-11,18H,12H2
• InChI Key： SUCPNTQKGBIXHL-UHFFFAOYSA-N
• SMILES： Oc1ccc(OCc2ccccc2)c2ccccc12

Computed Properties

• Exact Mass: 250.099379685Da
• Monoisotopic Mass: 250.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 1-NAPHTHALENOL, 4-(PHENYLMETHOXY)-

Comprehensive Overview of 1-NAPHTHALENOL, 4-(PHENYLMETHOXY)- (CAS No. 73661-06-0)

1-NAPHTHALENOL, 4-(PHENYLMETHOXY)-, with the CAS number 73661-06-0, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, often referred to by its systematic name, is a derivative of naphthalene, featuring a phenylmethoxy group at the fourth position. Its unique molecular structure makes it a valuable intermediate in the synthesis of various high-performance materials and bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications, driven by the growing demand for innovative chemical solutions in sustainable technologies.

The compound's chemical properties and reactivity have been extensively studied, particularly in the context of green chemistry and catalysis. With the global shift toward environmentally friendly processes, 1-NAPHTHALENOL, 4-(PHENYLMETHOXY)- has emerged as a candidate for use in low-impact synthetic routes. Its ability to participate in selective reactions under mild conditions aligns with the principles of atom economy and reduced waste generation, making it a topic of interest in academic and industrial research.

In the pharmaceutical sector, 1-NAPHTHALENOL, 4-(PHENYLMETHOXY)- is being investigated for its potential role in the development of novel therapeutics. Its structural motif is found in several drug candidates targeting inflammatory pathways and metabolic disorders. The compound's bioavailability and pharmacokinetic profile are key areas of study, as researchers aim to optimize its efficacy and safety. This aligns with the broader trend of precision medicine, where tailored chemical entities are designed to address specific biological mechanisms.

Another area of growing interest is the compound's application in advanced materials. Its aromatic system and functional groups make it a promising building block for organic electronics, such as OLEDs and conductive polymers. As the demand for flexible displays and energy-efficient devices rises, 1-NAPHTHALENOL, 4-(PHENYLMETHOXY)- could play a pivotal role in the next generation of smart materials. Its compatibility with nanotechnology further expands its potential, enabling innovations in sensors and coatings.

From a commercial perspective, the market for 1-NAPHTHALENOL, 4-(PHENYLMETHOXY)- is expected to grow, driven by its versatility and the expanding applications in high-value industries. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the increasing demand while adhering to regulatory standards. Quality control and batch consistency are critical factors, as end-users require high-purity compounds for reproducible results in research and production.

In conclusion, 1-NAPHTHALENOL, 4-(PHENYLMETHOXY)- (CAS No. 73661-06-0) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications and alignment with sustainability goals position it as a compound of significant future importance. As research continues to uncover new possibilities, this molecule is poised to contribute to breakthroughs across multiple disciplines, addressing some of the most pressing challenges in modern science and technology.